1-(4-Boc-Piperazino)-3,5-dibromobenzene
Overview
Description
Boc-Piperazine is a protecting group used in organic synthesis. The Boc group (tert-butyloxycarbonyl) is a commonly used protecting group for amines in organic synthesis .
Molecular Structure Analysis
The molecular structure of a compound similar to “1-(4-Boc-Piperazino)-3,5-dibromobenzene”, namely “4-(4-Boc-piperazino)phenylboronic acid”, has a molecular weight of 306.17 g/mol. The exact structure of “1-(4-Boc-Piperazino)-3,5-dibromobenzene” would depend on the specific locations of the bromine atoms and the Boc-protected piperazine group on the benzene ring.Chemical Reactions Analysis
The chemical reactions involving “1-(4-Boc-Piperazino)-3,5-dibromobenzene” would depend on the specific conditions and reagents used. Piperazines, in general, are known to participate in a variety of chemical reactions due to the presence of the two nitrogen atoms .Physical And Chemical Properties Analysis
A compound similar to “1-(4-Boc-Piperazino)-3,5-dibromobenzene”, namely “4-(4-Boc-piperazino)phenylboronic acid”, has a density of 1.1±0.1 g/cm3, a boiling point of 501.7±45.0 °C at 760 mmHg, and a melting point of 157ºC. The exact physical and chemical properties of “1-(4-Boc-Piperazino)-3,5-dibromobenzene” could vary.Scientific Research Applications
Synthesis of Piperazine Derivatives
Piperazine and its derivatives are a significant class of organic compounds with wide-ranging applications in medicinal chemistry. The presence of the Boc-protected piperazine moiety in “1-(4-Boc-Piperazino)-3,5-dibromobenzene” allows for selective functionalization, making it a valuable precursor for synthesizing various piperazine derivatives. These derivatives can be tailored for specific pharmacological activities, such as anxiolytic, antiviral, cardioprotective, anticancer, and antidepressant properties .
Drug Discovery and Development
The compound’s structure, featuring a brominated benzene ring, is conducive to C–H functionalization, a method that has seen recent advances in drug discovery . This process can lead to the creation of novel drug candidates with improved pharmacokinetic profiles, including better water solubility and bioavailability. The ability to introduce functional groups at specific positions on the benzene ring can result in the development of new drugs with enhanced efficacy and reduced side effects.
Photoredox Catalysis
“1-(4-Boc-Piperazino)-3,5-dibromobenzene” can be used in photoredox catalysis, a technique that harnesses light energy to drive chemical reactions. This method is particularly useful for creating complex organic molecules with high precision. The bromine atoms in the compound can participate in photoredox-catalyzed C–H arylation, which is a valuable reaction in synthetic organic chemistry .
Mechanism of Action
The Boc group (tert-butyloxycarbonyl) is a protecting group used in organic synthesis. It’s often used for the protection of amines, particularly in the synthesis of peptides and other complex molecules .
Piperazine, a core part of the Boc-piperazino group, is a common moiety in pharmaceuticals and its derivatives show a wide range of biological and pharmaceutical activity .
Future Directions
properties
IUPAC Name |
tert-butyl 4-(3,5-dibromophenyl)piperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20Br2N2O2/c1-15(2,3)21-14(20)19-6-4-18(5-7-19)13-9-11(16)8-12(17)10-13/h8-10H,4-7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUTCSDRKBGOXGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C2=CC(=CC(=C2)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20Br2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80682181 |
Source
|
| Record name | tert-Butyl 4-(3,5-dibromophenyl)piperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80682181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
420.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Boc-Piperazino)-3,5-dibromobenzene | |
CAS RN |
1121596-44-8 |
Source
|
| Record name | tert-Butyl 4-(3,5-dibromophenyl)piperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80682181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[5-(Methylcarbamoyl)pyridin-3-yl]prop-2-enoic acid](/img/structure/B1440572.png)
![1-methyl-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one](/img/structure/B1440582.png)
